2-(6,7-dimethoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[6,7-dimethoxy-3-[(4-methylanilino)methyl]-2-oxoquinolin-1-yl]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C27H26FN3O4/c1-17-8-10-20(11-9-17)29-15-19-12-18-13-24(34-2)25(35-3)14-23(18)31(27(19)33)16-26(32)30-22-7-5-4-6-21(22)28/h4-14,29H,15-16H2,1-3H3,(H,30,32)
• InChI Key: BACLQQXAGOIGMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NCC2=CC3=CC(=C(C=C3N(C2=O)CC(=O)NC4=CC=CC=C4F)OC)OC
• Molecular Formula: C27H26FN3O4
• Molecular Weight: 475.5 g/mol

Description

2-(6,7-dimethoxy-2-oxo-3-((p-tolylamino)methyl)quinolin-1(2H)-yl)-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C27H26FN3O4 and its molecular weight is 475.52. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Activities

Compounds with similar structural motifs have been synthesized and evaluated for their in vitro antibacterial and antifungal activities. A study on thiazolidinone and azetidinone derivatives of quinoxaline compounds, similar in structure to the chemical , demonstrated significant activity against various bacterial and fungal strains, including E. coli, S. aureus, K. pneumoniae, P. aeruginosa, C. albicans, A. niger, and A. flavus (Shiv Kumar et al., 2012); (Shiv Kumar et al., 2013). These findings suggest potential applications in developing new antimicrobial agents.

Interaction with Biological Macromolecules

Research on novel triazole-based compounds, including quinoline and coumarin compounds, has shown interactions with biological macromolecules such as bovine serum albumin and human serum albumin. This interaction is crucial for understanding drug delivery mechanisms and pharmacokinetics (Sandip Paul et al., 2019).

Chemosensory Applications

A chemosensor based on a quinoline moiety has been developed for monitoring Zn2+ concentrations in living cells and aqueous solutions. This application is vital for environmental monitoring and understanding zinc's role in biological systems (G. Park et al., 2015).

Antioxidant Activities

Compounds with the quinoline framework have also been explored for their antioxidant properties. Such activities are beneficial in developing therapeutic agents against oxidative stress-related diseases (M. Hassan et al., 2017).